Cas no 916212-00-5 (5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate)

5-Methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate is a versatile heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with ester functional groups at the 5- and 7-positions. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the methoxycarbonyl and carboxylate moieties enhances its utility in nucleophilic substitution and condensation reactions, facilitating the construction of complex molecular frameworks. Its well-defined crystalline properties ensure consistent purity and stability, which are critical for reproducible synthetic applications. The compound’s balanced solubility in organic solvents further supports its use in diverse reaction conditions.

5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate structure

916212-00-5 structure

Product Name:5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate

CAS No:916212-00-5

MF:C₉H₇N₃O₄

MW:221.169581651688

MDL:MFCD20925832

CID:3032001

PubChem ID:154704656

Update Time:2025-05-27

5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-(methoxycarbonyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
- 5-Methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate
- 916212-00-5
- 5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate
- MDL： MFCD20925832
- Inchi： 1S/C9H7N3O4/c1-16-9(15)5-4-6(8(13)14)12-7(11-5)2-3-10-12/h2-4H,1H3,(H,13,14)
- InChI Key： MOIIRWONWNLXQH-UHFFFAOYSA-N
- SMILES： C12=CC=NN1C(C(O)=O)=CC(C(OC)=O)=N2

Computed Properties

Exact Mass: 220.03583068g/mol
Monoisotopic Mass: 220.03583068g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 96.6Å²

5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate Pricemore >>

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